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Compound of Interest

Compound Name: 2-(Methylthio)pyrimidin-4-ol

Cat. No.: B120619 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-(Methylthio)pyrimidin-4-ol. The following

procedures and recommendations are designed to ensure the safe handling and disposal of

this chemical in a laboratory setting.

Chemical Hazards:

2-(Methylthio)pyrimidin-4-ol is classified with the following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye damage.

May cause respiratory irritation.

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment must be worn when

handling 2-(Methylthio)pyrimidin-4-ol.
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Body Part
Personal Protective
Equipment (PPE)

Specifications & Best
Practices

Hands Chemical-resistant gloves

Disposable nitrile or neoprene

gloves are recommended for

short-term protection.[1] For

extended contact or handling

of larger quantities, consider

thicker, chemical-resistant

gloves. Always inspect gloves

for tears or punctures before

use.[2]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles

Chemical splash goggles are

required when there is a risk of

splashing.[2][3] A face shield

should be worn in addition to

goggles when handling larger

quantities or if there is a

significant splash hazard.[2][3]

Body Laboratory coat

A standard laboratory coat

should be worn to protect

against skin contact.[4] Ensure

the lab coat is fully buttoned.

Respiratory NIOSH-approved respirator

A NIOSH-approved respirator

is necessary if there is a risk of

inhaling dust, particularly when

handling the solid form of the

chemical outside of a fume

hood.[5] The specific type of

respirator and cartridge should

be chosen based on a risk

assessment of the planned

procedure.

Experimental Protocols: Handling and Disposal
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Handling Protocol:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[5] The work area, preferably a certified chemical fume hood, should be clean and

uncluttered.

Personal Protective Equipment (PPE) Inspection: Inspect all PPE for damage before use.

Don gloves, a lab coat, and eye protection as specified in the table above.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize inhalation exposure. Use a spatula or other appropriate tool to handle the

solid material. Avoid generating dust.

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[3][6] Seek immediate medical attention.

Skin Contact: Promptly wash the affected area with soap and water for at least 15

minutes.[3][6] Remove any contaminated clothing. If irritation persists, seek medical

attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Disposal Plan:

Waste Collection: Collect all waste containing 2-(Methylthio)pyrimidin-4-ol, including

contaminated gloves, paper towels, and empty containers, in a designated and clearly

labeled hazardous waste container.[5][7] The container must be made of a compatible

material and have a secure lid.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "2-(Methylthio)pyrimidin-4-ol".
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Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials. Follow all institutional and local regulations

for hazardous waste storage.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and approved chemical waste disposal company.[5][7] The primary

recommended method of disposal is controlled incineration.[5][7] Do not dispose of this

chemical down the drain or in regular trash.[7]
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Workflow for Handling 2-(Methylthio)pyrimidin-4-ol
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Caption: Workflow for the safe handling and disposal of 2-(Methylthio)pyrimidin-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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